3,5-Pyrazolidinedione, 4-allyl-1,2-diphenyl-

• CAS No.: 37606-83-0
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: 1,2-diphenyl-4-prop-2-enylpyrazolidine-3,5-dione
• InChI: InChI=1S/C18H16N2O2/c1-2-9-16-17(21)19(14-10-5-3-6-11-14)20(18(16)22)15-12-7-4-8-13-15/h2-8,10-13,16H,1,9H2
• InChI Key: FCNPWXFVAPWQQO-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Description

3,5-Pyrazolidinedione, 4-allyl-1,2-diphenyl- is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared from 1,2-diphenylhydrazine (5.2 g; 28.0 mmol), diethyl allylmalonate (5.0 g; 25.0 mmol), and sodium (0.58 g; 25.0 mmol) using the procedure of Example 3. The crude product was recrystallized from absolute ethanol to give 2.21 g (30%) tan crystals, mp 135-137° C.